Cas no 631883-57-3 (2-2-(diethylamino)ethyl-1-(4-ethoxyphenyl)-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 2-2-(diethylamino)ethyl-1-(4-ethoxyphenyl)-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 631883-57-3
• MF: C₂₇H₃₂N₂O₄
• MW: 448.553987503052
• CID: 6318803
• PubChem ID: 4705428
• Update Time: 2025-08-05

2-2-(diethylamino)ethyl-1-(4-ethoxyphenyl)-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 2-2-(diethylamino)ethyl-1-(4-ethoxyphenyl)-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• 2-(2-(diethylamino)ethyl)-1-(4-ethoxyphenyl)-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• F3227-0839
• 631883-57-3
• 2-[2-(DIETHYLAMINO)ETHYL]-1-(4-ETHOXYPHENYL)-6,7-DIMETHYL-1H-CHROMENO[2,3-C]PYRROLE-3,9-DIONE
• AKOS016113722
• AKOS002317297
• VU0605889-1

• Inchi： 1S/C27H32N2O4/c1-6-28(7-2)13-14-29-24(19-9-11-20(12-10-19)32-8-3)23-25(30)21-15-17(4)18(5)16-22(21)33-26(23)27(29)31/h9-12,15-16,24H,6-8,13-14H2,1-5H3
• InChI Key： ZAUBUZYSDYHERA-UHFFFAOYSA-N
• SMILES： O1C2C=C(C)C(C)=CC=2C(C2=C1C(N(CCN(CC)CC)C2C1C=CC(=CC=1)OCC)=O)=O

Computed Properties

• Exact Mass: 448.23620751g/mol
• Monoisotopic Mass: 448.23620751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 2-2-(diethylamino)ethyl-1-(4-ethoxyphenyl)-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Compound CAS No 631883-57-3: A Comprehensive Overview

CAS No 631883-57-3, also known as 2-2-(diethylamino)ethyl-1-(4-ethoxyphenyl)-6,7-dimethyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione, is a complex organic compound with a unique structure and potential applications in various fields. This compound has garnered attention in recent years due to its intriguing chemical properties and promising research outcomes.

The molecular structure of CAS No 631883-57-3 is characterized by a chromeno[2,3-c]pyrrole skeleton with several substituents. The presence of a diethylamino group and an ethoxyphenyl moiety introduces interesting electronic and steric effects, which are pivotal in determining its reactivity and functionality. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials and pharmaceutical agents.

One of the most notable aspects of CAS No 631883-57-3 is its role in drug discovery. Researchers have explored its ability to act as a building block for creating bioactive molecules with therapeutic potential. For instance, its incorporation into heterocyclic frameworks has shown promise in targeting specific enzymes and receptors involved in various diseases.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitutions and cyclizations. The use of transition metal catalysts has significantly improved the efficiency of these reactions, making the synthesis more scalable and cost-effective.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of CAS No 631883-57-3. Quantum mechanical calculations have revealed that the compound exhibits unique electronic transitions that could be harnessed in optoelectronic devices.

The application of CAS No 631883-57-3 extends beyond pharmacology into materials science. Its ability to form stable coordination complexes makes it a candidate for designing novel catalysts and sensors.

In conclusion, CAS No 631883-57-3 stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and diverse applications underscore its importance in both academic research and industrial development.